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Compound of Interest

Compound Name: 6-Hydroxyflavanone

Cat. No.: B191495 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 6-
Hydroxyflavanone, ensuring the safety of laboratory personnel and the protection of the

environment. The following procedures are designed for researchers, scientists, and drug

development professionals. Adherence to local, regional, and national regulations is mandatory.

Immediate Safety Precautions and Personal
Protective Equipment (PPE)
Before handling 6-Hydroxyflavanone for disposal, it is crucial to wear appropriate Personal

Protective Equipment (PPE) to prevent skin and eye contact, and inhalation.

Required PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area. If dust formation is likely, a dust mask

or respirator is recommended.
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Disposal of Pure 6-Hydroxyflavanone and
Contaminated Materials
The primary and recommended method for the disposal of 6-Hydroxyflavanone is through a

licensed professional waste disposal service.[1] This ensures that the compound is handled

and treated in accordance with all applicable regulations.

Step-by-Step Disposal Procedure:

Segregation: Keep 6-Hydroxyflavanone waste separate from other chemical waste streams

to avoid unintended reactions.

Containerization:

Place solid 6-Hydroxyflavanone waste in a clearly labeled, sealed, and suitable

container.[1][2]

The container must be in good condition, free from leaks or damage.

Label the container clearly as "Hazardous Waste: 6-Hydroxyflavanone".

Contaminated Materials: Any materials that have come into contact with 6-
Hydroxyflavanone, such as gloves, bench paper, or weighing boats, should be considered

contaminated and disposed of in the same manner as the chemical itself.[1][3] Contaminated

packaging should also be treated as hazardous waste.[1]

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area

away from incompatible materials, heat, and ignition sources, pending collection by a

licensed waste disposal company.[2]

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal company to arrange for pickup and proper

disposal. The recommended disposal methods include treatment at a licensed chemical

destruction plant or controlled incineration with flue gas scrubbing.[2]

Spill Management and Cleanup

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b191495?utm_src=pdf-body
https://www.benchchem.com/product/b191495?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Hydroxyflavanone
https://www.benchchem.com/product/b191495?utm_src=pdf-body
https://www.benchchem.com/product/b191495?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Hydroxyflavanone
https://pmc.ncbi.nlm.nih.gov/articles/PMC7474796/
https://www.benchchem.com/product/b191495?utm_src=pdf-body
https://www.benchchem.com/product/b191495?utm_src=pdf-body
https://www.benchchem.com/product/b191495?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Hydroxyflavanone
https://www.mdpi.com/1420-3049/27/3/923
https://pubchem.ncbi.nlm.nih.gov/compound/6-Hydroxyflavanone
https://pmc.ncbi.nlm.nih.gov/articles/PMC7474796/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7474796/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a 6-Hydroxyflavanone spill, follow these procedures to minimize exposure and

environmental contamination:

Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large or in a poorly

ventilated area, evacuate personnel.

Wear Appropriate PPE: Before cleaning the spill, don the required personal protective

equipment.

Containment and Cleanup:

For solid spills, carefully sweep or shovel the material into a suitable, labeled container for

disposal.[4] Avoid creating dust.[1][2][3][4]

The contaminated area can then be washed with soap and water.[1] All cleaning materials

and contaminated water should be collected as hazardous waste.

Disposal of Cleanup Waste: All materials used for cleanup, including contaminated soil or

absorbents, must be placed in a sealed container, labeled as hazardous waste, and

disposed of through a licensed professional service.

Environmental and Regulatory Considerations
Discharging 6-Hydroxyflavanone into drains or the environment is strictly prohibited.[2][3][4]

Safety Data Sheets indicate that it may be "Toxic to aquatic life with long lasting effects,"

necessitating careful handling to prevent environmental release.[3] Always consult and adhere

to all local, regional, and national hazardous waste regulations.[1][2][3]

Quantitative Data Summary
At present, there is no publicly available, specific quantitative data regarding disposal limits or

aquatic toxicity (e.g., LC50) for 6-Hydroxyflavanone. The information below is based on

general chemical properties.
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Property Data/Information Source

Molecular Formula C₁₅H₁₂O₃ PubChem[5]

Molecular Weight 238.24 g/mol PubChem[5]

Appearance Solid Fisher Scientific[4]

Environmental Hazard

May be toxic to aquatic life with

long-lasting effects. Discharge

into the environment must be

avoided.[3]

Sigma-Aldrich[3]

Primary Disposal Route

Licensed chemical destruction

plant or controlled incineration.

[2]

ChemicalBook[2]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 6-Hydroxyflavanone.
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Caption: Logical workflow for the proper disposal of 6-Hydroxyflavanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

